4-Cyanothiazole
Cat. No. B073293
M. Wt: 110.14 g/mol
InChI Key: PNAFRZGWUVQUKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07405064B2
Procedure details
To a 15-mL polypropylene centrifuge tube is added 3.70 mL of 50 mM potassium phosphate buffer (pH 7.0), 1.0 mL of a suspension of 22.1 mg dry cell weight E. coli SW132 wet cells (prepared as described in Example 10) in 50 mM potassium phosphate buffer (pH 7.0), and 0.2754 g of 4-thiazolecarbonitrile. The final concentration of 4-thiazolecarbonitrile is 0.500 M. The reaction mixture is mixed on a rotating platform at 25° C. After 30 min, 7.50 mL of 95:5 acetonitrile/water containing 0.30 M N,N-dimethylbenzamide (HPLC external standard) is added to the reaction, the resulting mixture centrifuged, and a 0.100 mL of the supernatant mixed with 0.900 mL of acetonitrile and analyzed by HPLC. The conversion of 4-thiazolecarbonitrile is 100%, and the yields of 4-thiazolecarboxamide and 4-thiazolecarboxylic acid are 100% and 0%, respectively.
Name
potassium phosphate
Quantity
3.7 mL
Type
reactant
Reaction Step One
[Compound]
Name
suspension
Quantity
1 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
P([O-])([O-])([O-])=O.[K+].[K+].[K+].[S:9]1[CH:13]=[C:12]([C:14]#[N:15])[N:11]=[CH:10]1.C(#N)C.[OH2:19].CN(C)[C:22](=[O:29])[C:23]1[CH:28]=CC=CC=1>C(#N)C>[S:9]1[CH:13]=[C:12]([C:14]([NH2:15])=[O:29])[N:11]=[CH:10]1.[S:9]1[CH:28]=[C:23]([C:22]([OH:29])=[O:19])[N:11]=[CH:10]1 |f:0.1.2.3,5.6|
|
Inputs
Step One
|
Name
|
potassium phosphate
|
|
Quantity
|
3.7 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
|
[Compound]
|
Name
|
suspension
|
|
Quantity
|
1 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0.2754 g
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Four
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N.O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN(C(C1=CC=CC=C1)=O)C
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Six
|
Name
|
|
|
Quantity
|
0.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dry cell weight E
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
wet cells (prepared as described in Example 10) in 50 mM potassium phosphate buffer (pH 7.0)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction mixture is mixed on a rotating platform at 25° C
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC(=C1)C(=O)N
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC(=C1)C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US07405064B2
Procedure details
To a 15-mL polypropylene centrifuge tube is added 3.70 mL of 50 mM potassium phosphate buffer (pH 7.0), 1.0 mL of a suspension of 22.1 mg dry cell weight E. coli SW132 wet cells (prepared as described in Example 10) in 50 mM potassium phosphate buffer (pH 7.0), and 0.2754 g of 4-thiazolecarbonitrile. The final concentration of 4-thiazolecarbonitrile is 0.500 M. The reaction mixture is mixed on a rotating platform at 25° C. After 30 min, 7.50 mL of 95:5 acetonitrile/water containing 0.30 M N,N-dimethylbenzamide (HPLC external standard) is added to the reaction, the resulting mixture centrifuged, and a 0.100 mL of the supernatant mixed with 0.900 mL of acetonitrile and analyzed by HPLC. The conversion of 4-thiazolecarbonitrile is 100%, and the yields of 4-thiazolecarboxamide and 4-thiazolecarboxylic acid are 100% and 0%, respectively.
Name
potassium phosphate
Quantity
3.7 mL
Type
reactant
Reaction Step One
[Compound]
Name
suspension
Quantity
1 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
P([O-])([O-])([O-])=O.[K+].[K+].[K+].[S:9]1[CH:13]=[C:12]([C:14]#[N:15])[N:11]=[CH:10]1.C(#N)C.[OH2:19].CN(C)[C:22](=[O:29])[C:23]1[CH:28]=CC=CC=1>C(#N)C>[S:9]1[CH:13]=[C:12]([C:14]([NH2:15])=[O:29])[N:11]=[CH:10]1.[S:9]1[CH:28]=[C:23]([C:22]([OH:29])=[O:19])[N:11]=[CH:10]1 |f:0.1.2.3,5.6|
|
Inputs
Step One
|
Name
|
potassium phosphate
|
|
Quantity
|
3.7 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
|
[Compound]
|
Name
|
suspension
|
|
Quantity
|
1 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0.2754 g
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Four
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N.O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN(C(C1=CC=CC=C1)=O)C
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC(=C1)C#N
|
Step Six
|
Name
|
|
|
Quantity
|
0.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dry cell weight E
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
wet cells (prepared as described in Example 10) in 50 mM potassium phosphate buffer (pH 7.0)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction mixture is mixed on a rotating platform at 25° C
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC(=C1)C(=O)N
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC(=C1)C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
